Cas no 312500-56-4 (2-1-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazinoethanol)

2-1-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazinoethanol is a specialized organic compound featuring a benzisothiazole core with a sulfone group and a hydrazinoethanol substituent. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly for the development of heterocyclic compounds and pharmaceutical intermediates. The sulfone moiety enhances stability and influences electronic properties, while the hydrazinoethanol side chain offers versatility in nucleophilic and condensation reactions. Its well-defined molecular architecture ensures consistent performance in applications such as ligand synthesis or as a building block for bioactive molecules. The compound’s purity and structural precision make it suitable for rigorous research and industrial processes requiring high reproducibility.
2-1-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazinoethanol structure
312500-56-4 structure
Product Name:2-1-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazinoethanol
CAS No:312500-56-4
MF:C9H11N3O3S
MW:241.266940355301
MDL:MFCD01446002
CID:3112549
PubChem ID:685343
Update Time:2025-06-07

2-1-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazinoethanol Chemical and Physical Properties

Names and Identifiers

    • 2-[1-(1,1-Dioxido-1,2-benzisothiazol-3-yl)-hydrazino]ethanol
    • MFCD01446002
    • VS-01049
    • 3-(1-(2-Hydroxyethyl)hydrazinyl)benzo[d]isothiazole 1,1-dioxide
    • AKOS000286780
    • STK133545
    • SR-01000521855
    • 2-[1-(1,1-DIOXIDO-1,2-BENZISOTHIAZOL-3-YL)HYDRAZINO]ETHANOL
    • 3-[1-(2-HYDROXYETHYL)HYDRAZIN-1-YL]-1??,2-BENZOTHIAZOLE-1,1-DIONE
    • ethanol, 2-[1-(1,1-dioxido-1,2-benzisothiazol-3-yl)hydrazino]-
    • BBL002338
    • SR-01000521855-1
    • ALBB-012704
    • H30084
    • 3-(1-(2-Hydroxyethyl)hydrazinyl)benzo[d]isothiazole1,1-dioxide
    • 2-[1-(1,1-dioxido-1,2-benzothiazol-3-yl)hydrazinyl]ethanol
    • 312500-56-4
    • 2-[amino-(1,1-dioxo-1,2-benzothiazol-3-yl)amino]ethanol
    • 2-1-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazinoethanol
    • MDL: MFCD01446002
    • Inchi: 1S/C9H11N3O3S/c10-12(5-6-13)9-7-3-1-2-4-8(7)16(14,15)11-9/h1-4,13H,5-6,10H2
    • InChI Key: PJQIEGCCVWOYIG-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC=CC=2C(=N1)N(CCO)N)(=O)=O

Computed Properties

  • Exact Mass: 241.05211239Da
  • Monoisotopic Mass: 241.05211239Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 495.0±47.0 °C at 760 mmHg
  • Flash Point: 253.2±29.3 °C
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-1-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazinoethanol Security Information

2-1-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazinoethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D263400-250mg
2-[1-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazino]ethanol
312500-56-4
250mg
$ 275.00 2022-06-05
TRC
D263400-500mg
2-[1-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazino]ethanol
312500-56-4
500mg
$ 450.00 2022-06-05
TRC
D263400-1000mg
2-[1-(1,1-Dioxido-1,2-benzisothiazol-3-yl)hydrazino]ethanol
312500-56-4
1g
$ 720.00 2022-06-05
abcr
AB371159-500 mg
2-[1-(1,1-Dioxido-1,2-benzothiazol-3-yl)hydrazinyl]ethanol
312500-56-4
500MG
€254.60 2023-02-20
abcr
AB371159-1 g
2-[1-(1,1-Dioxido-1,2-benzothiazol-3-yl)hydrazinyl]ethanol
312500-56-4
1g
€322.50 2023-04-26
abcr
AB371159-5 g
2-[1-(1,1-Dioxido-1,2-benzothiazol-3-yl)hydrazinyl]ethanol
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€907.00 2023-04-26
Chemenu
CM516806-1g
3-(1-(2-Hydroxyethyl)hydrazinyl)benzo[d]isothiazole 1,1-dioxide
312500-56-4 97%
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$251 2023-01-01
Chemenu
CM516806-5g
3-(1-(2-Hydroxyethyl)hydrazinyl)benzo[d]isothiazole 1,1-dioxide
312500-56-4 97%
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abcr
AB371159-500mg
2-[1-(1,1-Dioxido-1,2-benzothiazol-3-yl)hydrazinyl]ethanol; .
312500-56-4
500mg
€269.00 2025-02-17
abcr
AB371159-1g
2-[1-(1,1-Dioxido-1,2-benzothiazol-3-yl)hydrazinyl]ethanol; .
312500-56-4
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€317.00 2025-02-17
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